Cas no 2229644-39-5 (3-(1H-1,3-benzodiazol-5-yl)prop-2-enal)

• Product Name: 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal
• CAS No: 2229644-39-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6521559
• PubChem ID: 165946755
• Update Time: 2025-07-21

3-(1H-1,3-benzodiazol-5-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal
• 2229644-39-5
• EN300-1784987

• Inchi： 1S/C10H8N2O/c13-5-1-2-8-3-4-9-10(6-8)12-7-11-9/h1-7H,(H,11,12)/b2-1+
• InChI Key： IRUNQEURQJCWQN-OWOJBTEDSA-N
• SMILES： O=C/C=C/C1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal

Introduction to 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal (CAS No. 2229644-39-5)

3-(1H-1,3-benzodiazol-5-yl)prop-2-enal, also known by its CAS number 2229644-39-5, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of benzodiazoles and is characterized by its unique structural features, which include a benzodiazole ring and an aldehyde functional group. The combination of these structural elements endows the compound with a range of potential biological activities and applications.

The chemical structure of 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal is noteworthy for its conjugated system, which extends from the benzodiazole ring to the aldehyde group. This conjugation can influence the compound's electronic properties, reactivity, and interactions with biological targets. The presence of the aldehyde group also makes it a versatile building block for further chemical modifications, such as condensation reactions and derivatization.

In recent years, there has been a growing interest in the study of benzodiazole derivatives due to their diverse biological activities. Research has shown that compounds like 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal can exhibit potent anti-inflammatory, antitumor, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain benzodiazole derivatives, including those with aldehyde functionalities, demonstrated significant inhibitory activity against key enzymes involved in inflammation and cancer progression.

The synthesis of 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the condensation of 5-aminoindazole with an appropriate aldehyde followed by oxidation to form the desired product. The choice of reagents and reaction conditions is crucial for optimizing the synthesis process and minimizing side reactions.

In terms of its applications, 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal has shown promise in various areas of medicinal chemistry. Its potential as a lead compound for drug development is particularly noteworthy. For example, preliminary studies have indicated that this compound can effectively inhibit the growth of cancer cells by disrupting key signaling pathways. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as arthritis and asthma.

The pharmacological profile of 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal has been explored through both in vitro and in vivo experiments. In vitro studies have demonstrated its ability to modulate cellular processes such as apoptosis and cell cycle progression. In vivo studies have further confirmed its therapeutic potential by showing reduced tumor growth in animal models.

Beyond its direct biological activities, 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various nucleophiles allows for the creation of a wide range of derivatives with tailored properties. This versatility makes it a valuable tool in the development of new drugs and therapeutic agents.

In conclusion, 3-(1H-1,3-benzodiazol-5-yl)prop-2-enal (CAS No. 2229644-39-5) is a compound with significant potential in both fundamental research and applied chemistry. Its unique structure and diverse biological activities make it an important subject of ongoing investigation in the fields of organic synthesis, medicinal chemistry, and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.